4-(2-Aminoethyl)piperazine-1-carboxylic acid

• CAS No.: 91441-53-1
• Molecular Formula: C7H15N3O2
• Molecular Weight: 173.21 g/mol
• IUPAC Name: 4-(2-aminoethyl)piperazine-1-carboxylic acid
• InChI: InChI=1S/C7H15N3O2/c8-1-2-9-3-5-10(6-4-9)7(11)12/h1-6,8H2,(H,11,12)
• InChI Key: USCXAEBVEUSNSG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCN)C(=O)O

Description

4-(2-Aminoethyl)piperazine-1-carboxylic acid is a piperazine derivative featuring an aminoethyl (-CH₂CH₂NH₂) substituent at the 4-position of the piperazine ring and a carboxylic acid (-COOH) group. Its molecular formula is C₈H₁₇N₃O₂, with an average molecular mass of 187.243 g/mol and a monoisotopic mass of 187.132077 g/mol . This compound is structurally versatile, enabling modifications at the carboxylic acid group or the aminoethyl side chain for applications in medicinal chemistry and drug design.

Comparison with Similar Compounds

Key Observations :

• Ester vs. Amide Substitutions : Ethyl esters (e.g., 9b ) exhibit higher yields (89.1%) compared to allyl esters (69.6%), suggesting steric or electronic effects during synthesis .
• Aromatic Substituents : Bulky aromatic groups (e.g., naphthalen-1-ylamide in 9 ) correlate with higher melting points (138–139°C), likely due to enhanced intermolecular interactions .

Key Observations :

• Substituent Impact : Electron-withdrawing groups (e.g., trifluoromethyl in 11 , 13–15 from ) enhance thermal stability and target affinity .
• Enzyme Selectivity : Substituents like furan-2-carbonyl or chlorophenyl-benzyl in significantly influence carboxylesterase inhibition profiles .

Functional Group Modifications

• Carboxylic Acid Derivatives :
  • Esters (e.g., 9a–9e , 301a ): Improve lipophilicity and synthetic accessibility .
  • Amides (e.g., 9–15 in ): Enhance target binding through hydrogen bonding, as seen in TRPV1 antagonists .